3,7-Diaminodibenzothiophene

• Molecular Formula: C12H10N2S
• Molecular Weight: 214.29 g/mol
• IUPAC Name: dibenzothiophene-3,7-diamine
• InChI: InChI=1S/C12H10N2S/c13-7-1-3-9-10-4-2-8(14)6-12(10)15-11(9)5-7/h1-6H,13-14H2
• InChI Key: YFQKVQDMYAXRRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)SC3=C2C=CC(=C3)N

Description

3,7-Diaminodibenzothiophene is a useful research compound. Its molecular formula is C12H10N2S and its molecular weight is 214.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Two batches of the above solid 3,7-dinitro-dibenzothiophene 5-oxide was hydrogenated at 45 psi in ethanol (250 mL for each batch) with 10% Pd on carbon (0.46 g each batch) for 2 hours. Two batches were combined and filtered through CELITE to give an orange solution. Hydrogen chloride gas was bubbled into the solution to form precipitate (at pH 1). The precipitate was filtered and washed with small amount of ethanol and dried on vacuum to give an orange solid Dibenzothiophene-3,7-diamine (2.46 g). LCMS-ESI−: calc'd for C12H10N2S: 214.29. Found: 215.0 (M+H+).